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Compound of Interest

Compound Name: 6-Azaspirof2.5]octan-5-one
CAS No.: 1215111-75-3
Cat. No.: B2546618
Get Quote
. J

Executive Summary

6-Azaspiro[2.5]octan-5-one (CAS: 1215111-75-3) is a spirocyclic lactam scaffold increasingly
utilized in modern drug discovery. Structurally, it consists of a piperidin-2-one (delta-lactam)
ring fused to a cyclopropane ring at the C4 position. This "spiro-piperidone” moiety serves as a
conformationally restricted bioisostere of gem-dimethyl piperidones, offering improved
metabolic stability and increased fraction of sp3-hybridized carbons (

), which correlates with higher clinical success rates in oral drug candidates.
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Property Specification

IUPAC Name 6-Azaspiro[2.5]octan-5-one

4-Spirocyclopropyl-piperidin-2-one; 4-
Common Synonyms )
Spirocyclopropyl-valerolactam

CAS Number 1215111-75-3

Molecular Formula

Molecular Weight 125.17 g/mol
SMILES O=C1NCC2(CC2)C1
Key Functionality Delta-lactam, Spiro-cyclopropane

Medicinal Chemistry Rationale

The incorporation of the 6-azaspiro[2.5]octan-5-one scaffold addresses two critical challenges
in lead optimization:

» Conformational Locking: Unlike the flexible gem-dimethyl group, the spiro-cyclopropane ring
rigidly locks the piperidone ring into a specific chair/boat conformation, potentially enhancing
binding affinity by reducing the entropic penalty upon protein binding.

o Metabolic Blocking: The cyclopropyl group protects the C4 position from cytochrome P450-
mediated oxidation more effectively than alkyl chains, while the lactam (C5=0) provides a
polar handle for hydrogen bonding without the basicity of a secondary amine.

Pharmacophore Logic Diagram

The following diagram illustrates the structural logic of replacing a standard piperidone with the
spiro-variant.
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Figure 1: Pharmacophore transition from flexible piperidone to rigid spiro-scaffold.

Synthetic Methodologies

High-purity synthesis of 6-azaspiro[2.5]octan-5-one is challenging due to the strain of the
spiro-junction. Below is the Self-Validating Oxidative Cyclization Protocol, favored for its
scalability and use of stable precursors.

Pathway Overview

o Precursor:N-Boc-4-methylene-piperidine.
e Cyclopropanation: Simmons-Smith reaction to form the spiro-skeleton.
» Oxidation: Ruthenium-catalyzed oxidation of the cyclic amine to the lactam.

o Deprotection: Removal of the Boc group.

Detailed Experimental Protocol
Step 1: Simmons-Smith Cyclopropanation

Objective: Convert N-Boc-4-methylene-piperidine to N-Boc-6-azaspiro[2.5]octane.
e Setup: Flame-dry a 500 mL round-bottom flask under Argon.

e Reagents: Dissolve N-Boc-4-methylene-piperidine (10.0 g, 50.7 mmol) in anhydrous diethyl
ether (200 mL).

o Catalyst Generation: In a separate flask, prepare the Zn-Cu couple or use Diethylzinc (

, 1.0 M in hexanes, 100 mL). Caution:
is pyrophoric.
» Addition: Cool the reaction to 0°C. Add Diiodomethane (

, 26.8 g, 100 mmol) dropwise over 30 minutes.
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e Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor by TLC
(Hexane/EtOAc 9:1). The alkene spot (

) should disappear.

e Workup: Quench with saturated

(aq). Extract with
(3x). Wash organics with brine, dry over
, and concentrate.
¢ Yield: Expect ~90-95% of crude N-Boc-6-azaspiro[2.5]octane (CAS 147293-78-5).

Step 2: Ruthenium-Catalyzed Lactamization

Objective: Oxidize the C5 methylene adjacent to Nitrogen to a Carbonyl (C=0).

e Solvent System: Dissolve the Step 1 product (5.0 g, 23.6 mmol) in a biphasic mixture of
Ethyl Acetate (50 mL) and Water (50 mL).

e Oxidant: Add Sodium Periodate (
, 15.1 g, 70.8 mmol).
o Catalyst: Add Ruthenium(lil) Chloride hydrate (

, 0.24 g, 5 mol%). The mixture will turn dark/black.

o Execution: Stir vigorously at room temperature for 4-6 hours. The color may shift to
yellow/orange as

is regenerated.

e Quench: Add isopropanol (5 mL) to quench excess oxidant (precipitates Ru black). Filter
through a Celite pad.

 Purification: Separate phases. Extract aqueous layer with EtOAc. Wash combined organics
with dilute
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. Dry and concentrate.

o Validation:

NMR should show the disappearance of one

-methylene signal and a downfield shift of the remaining protons.

Step 3: Deprotection

¢ Dissolve intermediate in

(20 mL).

o Add Trifluoroacetic acid (TFA, 5 mL) at 0°C. Stir for 2 hours.
e Concentrate and neutralize with basic resin or

to obtain the free base 6-Azaspiro[2.5]octan-5-one.

Synthesis Workflow Diagram
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Figure 2: Step-wise synthetic route from commercial precursors.

Therapeutic Applications & Case Studies
Navl.7 Sodium Channel Blockers (Pain Management)

The 6-azaspiro[2.5]octan-5-one scaffold is a critical pharmacophore in the design of selective
Nav1l.7 inhibitors for neuropathic pain. The spiro-cyclopropane moiety provides steric bulk that
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fits into the selectivity pocket of the ion channel, differentiating it from Nav1.5 (cardiac safety).

e Mechanism: The lactam carbonyl acts as a hydrogen bond acceptor for the channel pore
residues, while the spiro-ring restricts the orientation of the pendant aryl groups attached to
the nitrogen (via alkylation).

SHP2 Allosteric Inhibitors (Oncology)

In KRAS-driven cancers, SHP2 phosphatases are key downstream effectors. Recent patents
utilize spirocyclic piperidines to bind to the allosteric tunnel of SHP2.[1] The 6-
azaspiro[2.5]octan-5-one acts as a rigid linker, positioning the "warhead" amines in precise
proximity to the catalytic cysteine while maintaining oral bioavailability.

Safety & Handling

o Hazard Classification: Warning. Causes skin irritation (H315), serious eye irritation (H319),
and respiratory irritation (H335).

o Storage: Hygroscopic solid. Store at 2-8°C under inert atmosphere (

or Ar).

e Handling: Use only in a chemical fume hood. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check
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